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Compound of Interest

Compound Name: Efinaconazole

cat. No.: B1671126

Efinaconazole: A Core Chemical Profile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides the fundamental molecular and physical data for Efinaconazole,
a triazole antifungal agent. The information is presented to support research and development
activities.

Chemical Identity and Properties

Efinaconazole is a member of the triazole class of antifungal compounds.[1] It is specifically
indicated for the topical treatment of onychomycosis.[2] Its mechanism of action involves the
inhibition of sterol 14a-demethylase, an enzyme crucial for the biosynthesis of ergosterol, a key
component of fungal cell membranes.[1][3]

The core chemical and physical properties of Efinaconazole are summarized in the table

below.
Identifier Value Source
Molecular Formula CisH22F2N4O PubChem[1], FDA[4]
_ FDA[4], MedKoo
Molecular Weight 348.39 g/mol o
Biosciences|[5]
Exact Mass 348.1762 MedKoo Biosciences|[5]
CAS Number 164650-44-6 MedKoo Biosciences|[5]
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Structural and Chemical Information

The IUPAC name for Efinaconazole is (2R,3R)-2-(2,4-difluorophenyl)-3-(4-
methylidenepiperidin-1-yl)-1-(1,2,4-triazol-1-yl)butan-2-ol.[1]

Below is a conceptual diagram illustrating the relationship between the chemical entity and its
fundamental properties.

Efinaconazole Core Data

Efinaconazole

Molecular Formula Molecular Weight CAS Number
CisH22F2N4O 348.39 g/mol 164650-44-6

Click to download full resolution via product page

Core Properties of Efinaconazole

Experimental Protocols

Detailed experimental protocols for the determination of molecular formula and weight typically
involve mass spectrometry and elemental analysis.

3.1 Mass Spectrometry for Molecular Weight and Formula Determination

o Objective: To determine the exact mass of the molecule and deduce its elemental
composition.
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o Methodology:

o A purified sample of Efinaconazole is introduced into a high-resolution mass
spectrometer (e.g., Orbitrap, FT-ICR).

o The sample is ionized using a soft ionization technique such as Electrospray lonization
(ESI) or Matrix-Assisted Laser Desorption/lonization (MALDI) to minimize fragmentation.

o The mass-to-charge ratio (m/z) of the molecular ion is measured with high precision.

o The exact mass obtained is used to calculate the most probable elemental formula using
specialized software that considers the isotopic abundance of elements (C, H, F, N, O).

3.2 Elemental Analysis
» Objective: To determine the percentage composition of each element in the compound.
o Methodology:

o A precisely weighed sample of Efinaconazole is combusted in a controlled oxygen
atmosphere.

o The combustion products (COz, H20, N2) are separated and quantified using gas
chromatography and thermal conductivity detection.

o The percentage of carbon, hydrogen, and nitrogen is calculated from the amounts of their
respective combustion products.

o The percentage of oxygen is typically determined by difference. Fluorine content is
determined by specific ion-selective electrode analysis after appropriate sample digestion.

o The resulting elemental composition is compared against the theoretical composition
derived from the proposed molecular formula.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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